Cas no 110323-15-4 (Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-)

Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- structure
110323-15-4 structure
Product Name:Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
CAS No:110323-15-4
MF:C8H4ClFN2O2
MW:214.58096408844
CID:3603752
PubChem ID:23036745
Update Time:2025-04-22

Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
    • 2-chloro-4-fluoro-5nitrobenzyl cyanide
    • QSDIEVBWVLFTPO-UHFFFAOYSA-N
    • SCHEMBL10471145
    • 110323-15-4
    • 2-chloro-4-fluoro-5-nitrobenzyl cyanide
    • 2-(2-Chloro-4-fluoro-5-nitrophenyl)acetonitrile
    • Inchi: 1S/C8H4ClFN2O2/c9-6-4-7(10)8(12(13)14)3-5(6)1-2-11/h3-4H,1H2
    • InChI Key: QSDIEVBWVLFTPO-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=CC([N+]([O-])=O)=C(F)C=C1Cl

Computed Properties

  • Exact Mass: 213.9945332Da
  • Monoisotopic Mass: 213.9945332Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.6Ų
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